Cas no 98855-71-1 (((2R,3R,4S)-3-(benzoyloxy)-5-bromo-4-fluorotetrahydrofuran-2-yl)methyl benzoate)

• Product Name: ((2R,3R,4S)-3-(benzoyloxy)-5-bromo-4-fluorotetrahydrofuran-2-yl)methyl benzoate
• CAS No: 98855-71-1
• MF: C₁₉H₁₆BrFO₅
• MW: 423.229748725891
• CID: 3048010
• PubChem ID: 13746914
• Update Time: 2025-04-21

((2R,3R,4S)-3-(benzoyloxy)-5-bromo-4-fluorotetrahydrofuran-2-yl)methyl benzoate Chemical and Physical Properties

Names and Identifiers

• ((2R,3R,4S)-3-(benzoyloxy)-5-bromo-4-fluorotetrahydrofuran-2-yl)methyl benzoate
• 2-deoxy-2-fluoro-3,5-di-O-benzoyl-D-arabinofuranosyl bromide; 2-deoxy-2-fluoro-3,5-di-O-benzoylarabinofuranosyl bromide
• [(2R,3R,4S)-3-(Benzoyloxy)-5-bromo-4-fluoro-2-tetrahydrofuryl]methyl Benzoate
• SCHEMBL14356291
• SY326637
• 3,5-Di-O-benzoyl-2-deoxy-2-fluoro-a-D-arabinofuranosyl bromide
• [(2R,3R,4S,5R)-3-(Benzoyloxy)-5-bromo-4-fluorooxolan-2-yl]methyl benzoate
• 98855-71-1

• Inchi： 1S/C19H16BrFO5/c20-17-15(21)16(26-19(23)13-9-5-2-6-10-13)14(25-17)11-24-18(22)12-7-3-1-4-8-12/h1-10,14-17H,11H2
• InChI Key： YYVZPZJEMLBIGM-UHFFFAOYSA-N
• SMILES： BrC1C(C(C(COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 422.01700
• Monoisotopic Mass: 422.01651Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 3.52690